Cas no 164350-12-3 (1-Tetracontanol)

• Product Name: 1-Tetracontanol
• CAS No: 164350-12-3
• MF: C₄₀H₈₂O
• MW: 579.078493595123
• CID: 1345415
• PubChem ID: 10438171
• Update Time: 2025-04-20

1-Tetracontanol Chemical and Physical Properties

Names and Identifiers

• 1-Tetracontanol
• tetracontan-1-ol
• DTXSID40167747
• 2E8PJ1V04W
• SCHEMBL868659
• Q27254617
• UNII-2E8PJ1V04W
• FT-0701123
• tetracontanol
• 164350-12-3

• Inchi： 1S/C40H82O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41/h41H,2-40H2,1H3
• InChI Key： UZSAQAWEIQNGJT-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 578.63696
• Monoisotopic Mass: 578.63656723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 38
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols